2-{[4-amino-5-(3-ethoxyphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(3-bromophenyl)acetamide

• Molecular Formula: C18H18BrN5O2S
• Molecular Weight: 448.3 g/mol
• IUPAC Name: 2-[[4-amino-5-(3-ethoxyphenyl)-1,2,4-triazol-3-yl]sulfanyl]-N-(3-bromophenyl)acetamide
• InChI: InChI=1S/C18H18BrN5O2S/c1-2-26-15-8-3-5-12(9-15)17-22-23-18(24(17)20)27-11-16(25)21-14-7-4-6-13(19)10-14/h3-10H,2,11,20H2,1H3,(H,21,25)
• InChI Key: IGVXHOJUNKCGSG-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC(=C1)C2=NN=C(N2N)SCC(=O)NC3=CC(=CC=C3)Br

Description

The compound 2-{[4-amino-5-(3-ethoxyphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(3-bromophenyl)acetamide (CAS: 585563-49-1) is a triazole-based acetamide derivative with a molecular formula of C₂₆H₂₄N₆O₂S₂ and a molecular weight of 516.6378 g/mol . Its structure features a central 1,2,4-triazole ring substituted with an amino group, a 3-ethoxyphenyl moiety at position 5, and a sulfanyl-linked acetamide chain terminating in a 3-bromophenyl group (Fig. 1).

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-{[4-amino-5-(3-ethoxyphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(3-bromophenyl)acetamide typically involves multiple steps, starting from readily available starting materials. One common synthetic route involves the following steps:

Formation of the Triazole Ring: The triazole ring is formed by the cyclization of appropriate precursors under controlled conditions. This step often involves the use of hydrazine derivatives and aldehydes or ketones.

Introduction of the Ethoxyphenyl Group: The ethoxyphenyl group is introduced through a substitution reaction, where an ethoxyphenyl halide reacts with the triazole intermediate.

Formation of the Sulfanyl Linkage: The sulfanyl linkage is formed by reacting the triazole intermediate with a thiol compound.

Introduction of the Bromophenyl Group:

Industrial Production Methods

Industrial production of this compound may involve optimization of the above synthetic route to ensure high yield and purity. This includes the use of efficient catalysts, controlled reaction conditions, and purification techniques such as recrystallization or chromatography.

Chemical Reactions Analysis

Types of Reactions

2-{[4-amino-5-(3-ethoxyphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(3-bromophenyl)acetamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as hydrogen peroxide or potassium permanganate, leading to the formation of sulfoxides or sulfones.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride, potentially reducing the triazole ring or other functional groups.

Substitution: The bromophenyl group can undergo nucleophilic substitution reactions with nucleophiles such as amines or thiols, leading to the formation of new derivatives.

Coupling Reactions: The compound can participate in coupling reactions, such as Suzuki or Heck coupling, to form more complex molecules.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, potassium permanganate, acetic acid.

Reduction: Sodium borohydride, lithium aluminum hydride, ethanol.

Substitution: Amines, thiols, polar aprotic solvents.

Coupling: Palladium catalysts, bases like potassium carbonate, organic solvents like toluene or DMF.

Major Products Formed

Oxidation: Sulfoxides, sulfones.

Reduction: Reduced triazole derivatives.

Substitution: Amino or thiol-substituted derivatives.

Coupling: Complex organic molecules with extended conjugation.

Scientific Research Applications

2-{[4-amino-5-(3-ethoxyphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(3-bromophenyl)acetamide has a wide range of scientific research applications, including:

Chemistry: Used as a building block for the synthesis of more complex organic molecules and materials.

Biology: Investigated for its potential as a bioactive compound with antimicrobial, antifungal, or anticancer properties.

Medicine: Explored for its potential therapeutic applications, including as a drug candidate for various diseases.

Industry: Utilized in the development of new materials, such as polymers or coatings, due to its unique chemical properties.

Mechanism of Action

The mechanism of action of 2-{[4-amino-5-(3-ethoxyphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(3-bromophenyl)acetamide involves its interaction with specific molecular targets and pathways. The triazole ring and the sulfanyl linkage are key functional groups that contribute to its biological activity. The compound may inhibit specific enzymes or receptors, leading to its observed bioactivity. Detailed studies are required to elucidate the exact molecular targets and pathways involved.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The compound’s structural analogs differ primarily in substituents on the triazole ring, acetamide chain, and aryl groups. These variations influence physicochemical properties, binding affinities, and biological activities. Below is a detailed comparison:

Substituent-Based Comparison

Compound Name (Reference)	Triazole Substituents (R1, R2)	Acetamide Chain Substituent	Key Pharmacological Activity	Potency vs. Reference Drug
Target Compound	3-ethoxyphenyl, amino	N-(3-bromophenyl)	Not explicitly reported	—
AS111	2-pyridyl, amino	N-(3-methylphenyl)	Anti-inflammatory	1.28× diclofenac sodium
AM31	2-hydroxyphenyl, amino	N-(4-nitrophenyl)	Reverse transcriptase inhibition	> Nevirapine (NNRTI)
6c ()	pyridin-2-yl, allyl	N/A (thioacetic acid)	Not reported	—
N-(3-bromophenyl)-2-{[4-(4-methylphenyl)-5-(pyridin-4-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide	4-methylphenyl, pyridin-4-yl	N-(3-bromophenyl)	Not reported	—

Key Observations :

• Electron-withdrawing vs. donating groups : The 3-bromophenyl group in the target compound introduces steric bulk and electron-withdrawing effects, which may enhance binding to hydrophobic pockets in enzymes or receptors compared to smaller groups (e.g., methyl in AS111) .
• Ethoxy vs. pyridyl groups : The 3-ethoxyphenyl substituent in the target compound likely improves metabolic stability and solubility compared to pyridyl analogs (e.g., AS111, 6c) .
• Activity trends : Hydroxyphenyl and nitrophenyl substituents (as in AM31) correlate with strong enzyme inhibition, while ethoxy groups may favor anti-inflammatory or anti-exudative effects .

Pharmacological Activity Comparison

Anti-inflammatory Activity :

• The lead compound AS111 (2-[[4-amino-5-(2-pyridyl)-1,2,4-triazol-3-yl]thio]-N-(3-methylphenyl)acetamide) demonstrated 1.28× higher potency than diclofenac sodium in rat formalin edema models, attributed to hydrophobic interactions with cyclooxygenase-2 (COX-2) .

Antiviral Activity :

• AM31 and related triazole-acetamides showed nanomolar inhibition constants (Kᵢ) against HIV-1 reverse transcriptase, surpassing nevirapine. The 4-nitrophenyl group in AM31 likely engages in π-π stacking with aromatic residues in the enzyme’s active site .

Anti-exudative Activity :

• Derivatives with furan-2-yl substituents (e.g., 2-((4-amino-5-(furan-2-yl)-4H-1,2,4-triazol-3-yl)sulfanyl)-N-acetamide) exhibited significant anti-exudative effects at 10 mg/kg, comparable to diclofenac. The ethoxy group in the target compound may similarly modulate inflammatory mediators .